(S)-3-Amino-1-(4-fluorophenyl)propan-1-ol

Specification

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: (1S)-3-amino-1-(4-fluorophenyl)propan-1-ol
• Standard InChI: InChI=1S/C9H12FNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,12H,5-6,11H2/t9-/m0/s1
• Standard InChI Key: KYWHMJZDJKWPJT-VIFPVBQESA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](CCN)O)F
• Canonical SMILES: C1=CC(=CC=C1C(CCN)O)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

(S)-3-Amino-1-(4-fluorophenyl)propan-1-ol features a propanol backbone substituted at the 1-position with a 4-fluorophenyl group and at the 3-position with an amino group. The (S)-configuration at the chiral center governs its stereoselective interactions, which are critical for its biological activity. The fluorine atom on the phenyl ring enhances electronic effects, influencing both reactivity and binding affinity.

Table 1: Key Structural and Physicochemical Data

Property	Value/Description
Molecular Formula	C₉H₁₂FNO
Molecular Weight	169.20 g/mol
IUPAC Name	(1S)-3-amino-1-(4-fluorophenyl)propan-1-ol
Canonical SMILES	C1=CC(=CC=C1C(CCN)O)F
Chiral Center Configuration	S

The compound’s polarity, derived from its hydroxyl (-OH) and amino (-NH₂) groups, contributes to its solubility in polar solvents such as water and ethanol. Hydrophobic interactions are mediated by the 4-fluorophenyl moiety, enabling membrane permeability and receptor binding.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy confirms the compound’s structure, with distinct signals for the fluorine atom (δ ~ -110 ppm in ¹⁹F NMR) and the chiral center’s protons. Mass spectrometry (MS) data align with the molecular weight of 169.20 g/mol, further validating its identity.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis of (S)-3-Amino-1-(4-fluorophenyl)propan-1-ol typically involves asymmetric reduction or enzymatic resolution to achieve the desired enantiomeric purity. A common route proceeds via the following steps:

• Aldol Condensation: 4-Fluorobenzaldehyde reacts with nitroethane to form (E)-3-nitro-1-(4-fluorophenyl)prop-1-ene.

• Asymmetric Reduction: Catalytic hydrogenation using a chiral catalyst (e.g., Ru-BINAP) yields (S)-3-nitro-1-(4-fluorophenyl)propan-1-ol.

• Nitro Group Reduction: The nitro group is reduced to an amino group using hydrogen gas and palladium on carbon (Pd/C).

$$\text{4-Fluorobenzaldehyde} + \text{Nitroethane} \xrightarrow{\text{Aldol}} \text{(E)-3-Nitro-1-(4-fluorophenyl)prop-1-ene} \xrightarrow[\text{H}_2, \text{Ru-BINAP}]{\text{Asymmetric Reduction}} \text{(S)-3-Nitro-1-(4-fluorophenyl)propan-1-ol} \xrightarrow[\text{H}_2, \text{Pd/C}]{\text{Reduction}} \text{(S)-3-Amino-1-(4-fluorophenyl)propan-1-ol}$$

Industrial-Scale Manufacturing

Target	Ki (nM)	Selectivity Over SERT/NET
Dopamine Transporter (DAT)	4.3–51	10- to 50-fold
σ₁ Receptor	120	Non-selective

Neuropharmacological Applications

The compound’s affinity for the dopamine transporter (DAT) suggests potential in treating neuropsychiatric disorders. Preclinical studies indicate antidepressant-like effects in rodent models, likely due to serotonin and norepinephrine reuptake inhibition. Unlike traditional antidepressants, its σ₁ receptor activity may confer neuroprotective benefits.

Applications in Asymmetric Synthesis

Chiral Auxiliary and Building Block

(S)-3-Amino-1-(4-fluorophenyl)propan-1-ol serves as a chiral auxiliary in the synthesis of β-amino alcohols, which are precursors to antiviral and anticancer agents. Its stereochemical integrity enables the production of enantiomerically pure pharmaceuticals, such as:

• Antiviral Agents: Derivatives inhibit viral proteases through stereospecific binding.

• Anticancer Drugs: Platinum(II) complexes incorporating the compound exhibit cytotoxicity against solid tumors.

Catalytic Asymmetric Reactions

The compound’s hydroxyl and amino groups facilitate coordination to transition metals, enhancing enantioselectivity in catalytic cycles. For instance, Rhodium-catalyzed hydrogenations achieve >95% ee in the synthesis of β-lactam antibiotics.

Comparison with Structural Analogs

Fluorine Substitution Effects

Replacing the 4-fluorophenyl group with a non-fluorinated phenyl ring reduces metabolic stability and binding affinity. For example, (S)-3-Amino-1-phenylpropan-1-ol exhibits 50% lower DAT affinity compared to the fluorinated analog.

Enantiomeric Differences

The (R)-enantiomer demonstrates negligible DAT affinity but retains σ₁ receptor activity, highlighting the importance of stereochemistry in target engagement.

Future Research Directions

Optimization of Pharmacokinetics

Structural modifications, such as prodrug formulations or fluorination at alternative positions, may improve bioavailability and blood-brain barrier penetration.

Expanded Therapeutic Indications

Ongoing research explores the compound’s utility in treating Parkinson’s disease, owing to its dopaminergic activity, and chronic pain, via σ₁ receptor modulation.